Cas no 474943-92-5 (2S-(dimethylamino)-4E-heptadecene-1,3R-diol)

• Product Name: 2S-(dimethylamino)-4E-heptadecene-1,3R-diol
• CAS No: 474943-92-5
• MF: C₁₉H₃₉NO₂
• MW: 313.518466234207
• CID: 4652089
• PubChem ID: 137700241
• Update Time: 2025-05-19

2S-(dimethylamino)-4E-heptadecene-1,3R-diol Chemical and Physical Properties

Names and Identifiers

• 474943-92-5
• N,N-dimethyl Sphingosine (d17:1)
• 2S-(dimethylamino)-4E-heptadecene-1,3R-diol
• (E,2S,3R)-2-(dimethylamino)heptadec-4-ene-1,3-diol

• Inchi： 1S/C19H39NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)18(17-21)20(2)3/h15-16,18-19,21-22H,4-14,17H2,1-3H3/b16-15+/t18-,19+/m0/s1
• InChI Key： GGSFJHOOJSIRKL-OVMWUVNSSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCC)[C@H](CO)N(C)C

Computed Properties

• Exact Mass: 313.298079487g/mol
• Monoisotopic Mass: 313.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 43.7Ų

Additional information on 2S-(dimethylamino)-4E-heptadecene-1,3R-diol

Exploring the Unique Properties and Applications of 2S-(dimethylamino)-4E-heptadecene-1,3R-diol (CAS No. 474943-92-5)

In the realm of bioactive compounds, 2S-(dimethylamino)-4E-heptadecene-1,3R-diol (CAS No. 474943-92-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its asymmetric carbon centers and unsaturated hydrocarbon chain, has garnered attention in pharmaceutical research, cosmetic formulations, and material science. Its chirality and amphiphilic nature make it a versatile candidate for drug delivery systems and lipid-based formulations.

Recent trends in scientific literature highlight a growing curiosity about natural-derived bioactive lipids and their roles in cellular signaling. Researchers are particularly intrigued by how 2S-(dimethylamino)-4E-heptadecene-1,3R-diol interacts with cell membranes, potentially influencing anti-inflammatory pathways or skin barrier function. These properties align with current consumer demands for sustainable skincare ingredients and plant-based therapeutics, making this compound a hot topic in cosmetic biotechnology forums.

The synthesis and purification of CAS 474943-92-5 present fascinating challenges for organic chemists. Its stereospecific configuration requires precise enantioselective synthesis techniques, a subject frequently searched in academic databases. Analytical methods like chiral HPLC and NMR spectroscopy are crucial for verifying the compound's purity, especially when investigating its structure-activity relationships in biological systems.

From a commercial perspective, suppliers of 2S-(dimethylamino)-4E-heptadecene-1,3R-diol often receive inquiries about its stability under various pH conditions and solubility profiles – key considerations for formulators. The compound's logP value and hydrogen bonding capacity frequently appear in formulation-related queries, reflecting industry needs for bioavailability enhancement strategies.

Emerging studies suggest potential applications of this molecule in nanocarrier systems, where its lipid bilayer compatibility could improve drug loading efficiency. This aligns with the booming interest in targeted drug delivery solutions, a sector projected to grow significantly in coming years. Patent databases show increasing activity around derivatives of 474943-92-5, particularly for dermal penetration enhancers in transdermal formulations.

Environmental considerations also play a role in discussions about 2S-(dimethylamino)-4E-heptadecene-1,3R-diol. Its potential biodegradability and eco-friendly synthesis routes are frequently searched topics, reflecting the chemical industry's shift toward green chemistry principles. Analytical chemists are developing LC-MS methods to trace this compound in environmental samples, addressing concerns about persistent organic pollutants.

In academic circles, the compound's mechanism of action at molecular levels remains an active research area. Recent conference abstracts reveal investigations into its potential protein-binding affinities and receptor modulation capabilities. These studies often reference the compound's structural similarity to certain sphingolipid metabolites, a connection that sparks numerous hypotheses about its biological roles.

The commercial availability of CAS 474943-92-5 in various enantiomeric purity grades meets diverse research needs, from preliminary screening to clinical trial material preparation. Quality control certificates typically include specifications for residual solvents and heavy metal content, parameters highly valued by pharmaceutical purchasers. Storage conditions – particularly recommendations for argon atmosphere protection against oxidative degradation – represent another common search theme among laboratory managers.

Looking forward, the scientific community anticipates expanded applications for 2S-(dimethylamino)-4E-heptadecene-1,3R-diol in personalized medicine approaches. Its potential role in lipidomic profiling and as a biomarker precursor aligns with precision medicine trends. Meanwhile, material scientists explore its self-assembly properties for creating functionalized surfaces with specific wettability characteristics.

For researchers entering this field, understanding the compound's spectral fingerprints (IR, Raman) proves essential for identification. Many graduate students search for reference spectra of 474943-92-5 when characterizing synthetic products. The compound's crystalline forms and polymorphism also attract attention from those developing solid-state formulations with enhanced stability profiles.

In conclusion, 2S-(dimethylamino)-4E-heptadecene-1,3R-diol represents a fascinating intersection of chemistry, biology, and materials science. Its evolving applications reflect broader trends in bioinspired design and multifunctional compounds, ensuring its place in cutting-edge research across multiple disciplines. As analytical techniques advance and formulation technologies progress, we can expect new discoveries about this versatile molecule's full potential.